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Compound of Interest

Compound Name: SU 5402 (GMP)

Cat. No.: B1684518 Get Quote

A Certificate of Analysis for GMP-grade SU 5402 provides a batch-specific summary of quality

control testing. It assures the end-user that the compound meets predefined specifications.

General Information
A typical CoA will begin with fundamental details about the product and the specific batch:

Parameter Example Data

Product Name SU 5402 (GMP)

CAS Number 215543-92-3

Chemical Formula C₁₇H₁₆N₂O₃

Molecular Weight 296.32 g/mol

Batch Number Specific to each production lot

Date of Manufacture Specific to each production lot

Retest Date Specific to each production lot

Physicochemical Properties
This section details the physical and chemical characteristics of SU 5402.
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Test Specification Result

Appearance Orange solid powder Conforms

Solubility Soluble in DMSO Conforms

Identity and Purity
The core of the CoA, this section provides quantitative data on the identity and purity of the

compound, determined through various analytical techniques.

Test Method Specification Result

Identification by ¹H

NMR

Nuclear Magnetic

Resonance

Structure conforms to

reference
Conforms

Identification by MS Mass Spectrometry
Molecular weight

conforms
Conforms

Purity by HPLC

High-Performance

Liquid

Chromatography

≥98.0% 99.5%

Loss on Drying Gravimetric ≤1.0% 0.2%

Residual Solvents
Gas Chromatography

(GC)

Meets USP <467>

limits
Conforms

Impurity Profile
For GMP-grade material, a detailed analysis of potential impurities is crucial.
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Test Method Specification Result

Heavy Metals
Inductively Coupled

Plasma (ICP-MS)
≤20 ppm <10 ppm

Endotoxin
Limulus Amebocyte

Lysate (LAL)
≤1.0 EU/mg <0.5 EU/mg

Microbial

Contamination
Plate Count ≤100 CFU/g <10 CFU/g

Experimental Protocols
The following are representative protocols for the key analytical methods cited in the SU 5402

CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a cornerstone technique for determining the purity of small molecules by separating

the main compound from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid.

Flow Rate: 1.0 mL/min.

Detection: UV absorbance at 254 nm.

Procedure: A solution of SU 5402 is prepared in a suitable solvent (e.g., DMSO) and injected

into the HPLC system. The area of the SU 5402 peak is compared to the total area of all

peaks to calculate the purity percentage.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Identification
¹H NMR spectroscopy is used to confirm the chemical structure of SU 5402 by analyzing the

magnetic properties of its atomic nuclei.

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆).

Procedure: A small amount of SU 5402 is dissolved in the deuterated solvent. The sample is

placed in the NMR spectrometer, and the ¹H spectrum is acquired. The resulting spectrum,

showing chemical shifts and splitting patterns, is compared to a reference spectrum of a

known SU 5402 standard to confirm its identity.

Mass Spectrometry (MS) for Molecular Weight
Confirmation
Mass spectrometry is employed to confirm the molecular weight of SU 5402.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Mode: Electrospray Ionization (ESI), typically in positive mode.

Procedure: A dilute solution of SU 5402 is introduced into the mass spectrometer. The

instrument ionizes the molecules and separates them based on their mass-to-charge ratio

(m/z). The resulting mass spectrum should show a prominent peak corresponding to the

molecular weight of SU 5402.

Visualizing Workflows and Pathways
SU 5402 Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control analysis of a batch of

SU 5402.
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Caption: A typical workflow for the quality control of GMP-grade SU 5402.
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SU 5402 Signaling Pathway Inhibition
SU 5402 exerts its biological effects by inhibiting key signaling pathways initiated by growth

factors like VEGF and FGF. This diagram illustrates the points of inhibition.
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Caption: SU 5402 inhibits VEGFR2 and FGFR1 signaling pathways.

By thoroughly understanding the data presented in a SU 5402 (GMP) Certificate of Analysis

and the underlying analytical methodologies, researchers can ensure the quality and

consistency of their experiments, leading to more robust and reliable scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Understanding the Certificate of Analysis (CoA)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684518#su-5402-gmp-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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